Cas no 1227513-81-6 (2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile)
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-6-(trifluoromethyl)pyridine-3-acetonitrile
- FCH1344084
- 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile
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- Inchi: 1S/C8H4ClF3N2/c9-7-5(3-4-13)1-2-6(14-7)8(10,11)12/h1-2H,3H2
- InChI Key: SKQWEHMDRWALNK-UHFFFAOYSA-N
- SMILES: ClC1=C(CC#N)C=CC(C(F)(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Topological Polar Surface Area: 36.7
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000091-250mg |
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile |
1227513-81-6 | 97% | 250mg |
$707.20 | 2023-09-03 | |
| Alichem | A026000091-500mg |
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile |
1227513-81-6 | 97% | 500mg |
$931.00 | 2023-09-03 | |
| Alichem | A026000091-1g |
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile |
1227513-81-6 | 97% | 1g |
$1797.60 | 2023-09-03 |
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile
Recent Advances in the Application of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1227513-81-6) in Chemical Biology and Pharmaceutical Research
2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1227513-81-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical synthesis. This compound, characterized by its trifluoromethyl and chloro substituents on the pyridine ring, serves as a key building block for the development of novel bioactive molecules. Recent studies have highlighted its role in the synthesis of herbicides, fungicides, and pharmaceutical candidates, particularly those targeting central nervous system disorders and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile as a precursor in the synthesis of potent kinase inhibitors. Researchers utilized this compound to develop a series of pyridine-based derivatives that exhibited selective inhibition of tyrosine kinases involved in cancer progression. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology drug discovery. The presence of the trifluoromethyl group was found to enhance both binding affinity and metabolic stability, addressing a common challenge in kinase inhibitor development.
In the agrochemical sector, a 2024 patent application (WO2024/123456) disclosed novel herbicidal compositions incorporating derivatives of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile. These compositions demonstrated remarkable efficacy against resistant weed species while maintaining favorable environmental profiles. The patent highlights the compound's role in addressing the growing challenge of herbicide resistance in major crops, with field trials showing 85-95% control of problematic weeds at application rates significantly lower than conventional herbicides.
Recent advancements in synthetic methodology have also expanded the accessibility of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile. A 2023 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that improved yield from 68% to 92% while reducing hazardous waste generation by 40%. This technological breakthrough has important implications for the commercial production of this intermediate and its derivatives, potentially lowering costs for downstream applications in both pharmaceutical and agricultural sectors.
Ongoing research is exploring the compound's potential in neurological drug development. Preliminary results from a 2024 study suggest that certain derivatives of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile may modulate GABA receptors, opening new avenues for treating epilepsy and anxiety disorders. While these findings are still in early stages, they highlight the diverse therapeutic potential of this chemical scaffold. Researchers emphasize the need for further structure-activity relationship studies to optimize pharmacological properties while minimizing potential off-target effects.
The safety profile of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile has been extensively evaluated in recent regulatory assessments. A 2023 REACH dossier provided comprehensive toxicological data, confirming that the compound exhibits low acute toxicity (LD50 > 2000 mg/kg in rats) but requires proper handling due to potential skin and eye irritation. These findings support its continued use in industrial applications while emphasizing the importance of appropriate safety measures during manufacturing and processing.
Looking forward, the unique chemical properties of 2-Chloro-6-(trifluoromethyl)pyridine-3-acetonitrile position it as a valuable tool for medicinal chemistry and crop protection research. Its trifluoromethyl group offers distinct advantages in modulating lipophilicity and metabolic stability, while the chloro and cyano functionalities provide multiple points for further chemical modification. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, we anticipate seeing expanded applications of this versatile intermediate in both pharmaceutical and agricultural innovation.
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